Cas no 1603056-14-9 (1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol)

1-(4-Bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol is a synthetic organic compound featuring a brominated thiophene core substituted with a methyl group and an ethanolamine side chain bearing a methylamino moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. The bromine substituent enhances reactivity for further functionalization, while the methylthiophene scaffold contributes to stability and lipophilicity. The presence of both hydroxyl and methylamino groups allows for selective derivatization, making it valuable in medicinal chemistry for designing receptor-targeted compounds. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol structure
1603056-14-9 structure
Product Name:1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
CAS No:1603056-14-9
MF:C8H12BrNOS
MW:250.155980110168
CID:6316262
PubChem ID:84803892
Update Time:2025-05-25

1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
    • 1603056-14-9
    • EN300-1911491
    • Inchi: 1S/C8H12BrNOS/c1-5-6(9)3-8(12-5)7(11)4-10-2/h3,7,10-11H,4H2,1-2H3
    • InChI Key: YEJJDJHZAYAWOU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)SC(=C1)C(CNC)O

Computed Properties

  • Exact Mass: 248.98230g/mol
  • Monoisotopic Mass: 248.98230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.5Ų

1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1911491-1g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
1g
$1057.0 2023-09-17
Enamine
EN300-1911491-5g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
5g
$3065.0 2023-09-17
Enamine
EN300-1911491-10g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
10g
$4545.0 2023-09-17
Enamine
EN300-1911491-0.05g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
0.05g
$888.0 2023-09-17
Enamine
EN300-1911491-0.1g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
0.1g
$930.0 2023-09-17
Enamine
EN300-1911491-0.25g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
0.25g
$972.0 2023-09-17
Enamine
EN300-1911491-0.5g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
0.5g
$1014.0 2023-09-17
Enamine
EN300-1911491-1.0g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
1g
$1315.0 2023-05-31
Enamine
EN300-1911491-2.5g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
2.5g
$2071.0 2023-09-17
Enamine
EN300-1911491-5.0g
1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol
1603056-14-9
5g
$3812.0 2023-05-31

Additional information on 1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol

Introduction to 1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1603056-14-9)

1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol, identified by its CAS number 1603056-14-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a thiophene core substituted with a bromo group at the 4-position and a methylthio group at the 5-position, combined with an amino functional group at the 2-position of the ethyl chain, exhibits a unique structural framework that has garnered attention for its potential biological activities.

The compound’s structural design incorporates elements that are frequently explored in the development of novel therapeutic agents. The thiophene scaffold is a well-known heterocyclic structure that is prevalent in many biologically active molecules, including antiviral, antibacterial, and anticancer agents. The presence of a bromo substituent at the 4-position of the thiophene ring can influence electronic properties and interactions with biological targets, while the methylthio group at the 5-position adds another layer of chemical diversity. The amino group at the 2-position of the ethyl chain further enhances the compound’s potential for hydrogen bonding and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Studies have indicated that molecules with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways and signal transduction. For instance, derivatives of thiophene compounds have been shown to interact with targets such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The synthesis of 1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromo and methylthio groups onto the thiophene ring typically involves halogenation and thiolation reactions, respectively. The subsequent functionalization of the ethyl chain with an amino group necessitates careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it feasible to produce complex molecules like this one with greater efficiency.

In terms of biological activity, preliminary studies on related compounds suggest that 1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol may possess properties that make it useful in therapeutic applications. The combination of electronic and steric effects arising from its structure could lead to interactions with biological targets that modulate pathways relevant to neurological disorders, cardiovascular diseases, or inflammatory conditions. For example, thiophene derivatives have been investigated for their potential roles as antioxidants or as modulators of neurotransmitter systems.

The compound’s solubility profile and stability under various conditions are also critical factors to consider in its development as a potential drug candidate. Solubility influences bioavailability, while stability affects shelf life and formulation requirements. Researchers often optimize these properties through structural modifications or by incorporating excipients that enhance solubility or stability without compromising efficacy.

Given its structural complexity and potential biological relevance, further investigation into 1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol is warranted. Preclinical studies could provide insights into its pharmacokinetic behavior, toxicity profile, and mechanism of action. Such studies are essential for determining whether this compound has sufficient promise to progress into clinical trials for human use.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations can predict how this compound might bind to specific proteins or enzymes, providing a rational basis for designing derivatives with enhanced activity or selectivity. Additionally, virtual screening techniques allow researchers to rapidly evaluate large libraries of compounds for their potential interactions with biological targets.

The development of novel pharmaceuticals is a highly interdisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and computational scientists. Each discipline contributes unique expertise that collectively advances our understanding of how molecules interact with living systems and how these interactions can be harnessed to treat disease.

In conclusion,1-(4-bromo-5-methylthiophen-2-yl)-2-(methylamino)ethan-1-ol, CAS No. 1603056-14-9, represents an intriguing molecule with potential applications in medicinal chemistry. Its structural features suggest biological activity that warrants further exploration through both experimental and computational approaches. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound could emerge as a valuable tool in the quest for new treatments for human disease.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD